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Compound of Interest

Compound Name:
1-(1-Isopropyl-1h-pyrazol-4-

yl)piperazine

Cat. No.: B13601827

Get Quote

Executive Summary
The 1-isopropyl-1H-pyrazole-4-amine moiety (CAS: 97421-16-4) represents a "privileged

scaffold" in modern medicinal chemistry, particularly within the realm of kinase inhibition. Its

structural utility lies in its duality: the exocyclic amine serves as a critical hydrogen-bond donor

(often to the hinge region of ATP-binding pockets), while the N1-isopropyl group provides a

compact lipophilic anchor that fills hydrophobic sub-pockets (e.g., the ribose or solvent-front

pockets) without incurring excessive molecular weight penalties.

This guide details the robust synthesis, physicochemical profiling, and medicinal chemistry

applications of this core scaffold, providing a self-validating workflow for generating high-purity

derivatives.

Chemical Profile & Physicochemical Properties[1][2]
[3][4]
Understanding the core properties of the scaffold is essential for predicting its behavior in

biological systems and synthetic sequences.
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Property Value / Description Significance

IUPAC Name
1-(propan-2-yl)-1H-pyrazol-4-

amine
Official nomenclature.[1]

Molecular Weight 125.17 g/mol

Fragment-like; allows room for

elaboration (Rule of 3

compliant).

LogP (Calculated) ~0.80
Amphiphilic; good

solubility/permeability balance.

TPSA ~43 Å²
Favorable for CNS penetration

and oral bioavailability.

pKa (Conjugate Acid) ~3.5 - 4.0

The pyrazole amine is weakly

basic; less likely to be

protonated at physiological pH

compared to pyridines.

Appearance
Pale yellow oil / Low-melting

solid

Free base oxidizes slowly; best

stored as HCl or oxalate salt.

Synthetic Methodologies
The synthesis of 1-isopropyl-1H-pyrazole-4-amine is most efficiently achieved via a Nitration-

Alkylation-Reduction sequence. While direct alkylation of 4-aminopyrazole is possible, it often

suffers from poor regioselectivity and oxidation issues. The route below ensures high

regiocontrol and safety.

Core Synthesis Workflow

1H-Pyrazole 4-Nitro-1H-pyrazole

HNO3/H2SO4
50°C

1-Isopropyl-4-nitro-1H-pyrazole

iPr-Br, Cs2CO3
DMF, 80°C

1-Isopropyl-1H-pyrazol-4-amine

H2, Pd/C
or Fe/NH4Cl
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Figure 1: Optimized synthetic route for 1-isopropyl-1H-pyrazole-4-amine.
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Step-by-Step Experimental Protocol
Step 1: Nitration of Pyrazole

Reagents: Pyrazole (1.0 eq), Fuming HNO₃ (1.5 eq), Fuming H₂SO₄ (20% oleum, 3.0 eq).

Protocol:

Dissolve pyrazole in conc. H₂SO₄ at 0°C.

Dropwise add the nitrating mixture (HNO₃/H₂SO₄) maintaining internal temp <20°C.

Heat to 50°C for 2-3 hours.

Quench: Pour onto crushed ice carefully. Adjust pH to ~7 with Na₂CO₃.

Isolation: Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Yield: Typically 80-90% of 4-nitropyrazole (Solid).

Step 2: N-Alkylation (Introduction of Isopropyl)
Reagents: 4-Nitropyrazole (1.0 eq), 2-Bromopropane (1.2 eq), Cs₂CO₃ (2.0 eq) or K₂CO₃.

Solvent: DMF or Acetonitrile (Anhydrous).

Protocol:

Suspend 4-nitropyrazole and base in solvent.

Add 2-bromopropane.

Heat to 80°C (sealed tube preferred if using volatile alkyl halides) for 4-12 hours.

Workup: Dilute with water, extract with EtOAc. Wash organic layer with LiCl solution (to

remove DMF).

Purification: Silica gel chromatography (Hexane/EtOAc).
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Critical Insight: The 4-nitro group pulls electron density, making the N-H more acidic (pKa

~9), facilitating alkylation. Regioselectivity is not an issue here due to symmetry of the

starting material.

Step 3: Reduction to Amine
Method A (Catalytic Hydrogenation - Cleanest):

Reagents: 1-Isopropyl-4-nitropyrazole, 10% Pd/C (5 wt%), H₂ (balloon).

Solvent: MeOH or EtOH.

Protocol: Stir under H₂ atmosphere at RT for 2-6 hours. Filter through Celite.[2]

Method B (Iron Reduction - Robust for Scale):

Reagents: Fe powder (5.0 eq), NH₄Cl (5.0 eq).

Solvent: EtOH/H₂O (3:1).

Protocol: Reflux for 2 hours. Filter hot through Celite.

Storage: The free amine darkens upon air exposure. Convert to HCl salt by treating with 4M

HCl in dioxane for long-term stability.

Medicinal Chemistry Applications
The 1-isopropyl-1H-pyrazole-4-amine unit is a versatile pharmacophore.[3] In kinase inhibitors,

it functions as an ATP-mimetic.

Structure-Activity Relationship (SAR) Logic
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1-Isopropyl-1H-pyrazole-4-amine

4-Amino Group:
Primary H-bond Donor

(Binds to Hinge Region backbone C=O)

Pyrazole Ring:
Scaffold Spacer

(Pi-stacking interactions)

N1-Isopropyl Group:
Hydrophobic Filler

(Occupies Ribose/Solvent Pocket)

Key Targets:
RET Kinase (e.g., Blue-667 analogs)

LRRK2
JAK Family

Specificity
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Figure 2: Pharmacophore mapping of the scaffold in kinase inhibitor design.

Key Derivatization Strategies
Amide Coupling: Reacting the amine with acid chlorides or carboxylic acids (using HATU)

generates amide-linked inhibitors. This is common in JAK inhibitors where the amide

carbonyl accepts a hydrogen bond from the hinge.

SnAr Reactions: The amine is a competent nucleophile for displacing halides on electron-

deficient heterocycles (e.g., 2,4-dichloropyrimidine). This creates the classic

aminopyrimidine-pyrazole biaryl system seen in drugs like Crizotinib or Ruxolitinib analogs.

Urea Formation: Reaction with isocyanates yields ureas, often used to target the "DFG-out"

conformation in type II kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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